![molecular formula C18H26N2O3S B4739671 1-[(4-sec-butylphenyl)sulfonyl]-4-(cyclopropylcarbonyl)piperazine](/img/structure/B4739671.png)
1-[(4-sec-butylphenyl)sulfonyl]-4-(cyclopropylcarbonyl)piperazine
Overview
Description
Synthesis Analysis
The synthesis of 1-[(4-sec-butylphenyl)sulfonyl]-4-(cyclopropylcarbonyl)piperazine and related compounds often involves multi-step chemical reactions, starting from basic piperazine scaffolds. The process includes the introduction of sulfonyl and cyclopropylcarbonyl groups through specific reagents and conditions optimized for high yield and purity. For instance, Borrmann et al. (2009) developed a series of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines, showcasing the potential of incorporating sulfonyl groups into piperazine derivatives for enhanced receptor affinity (Borrmann, Hinz, Bertarelli, Li, Florin, Scheiff, & Müller, 2009).
Molecular Structure Analysis
The molecular structure of this compound is characterized by X-ray crystallography and spectroscopic methods such as NMR and IR spectroscopy. These techniques provide insights into the molecular conformation, bond lengths, and angles, contributing to a better understanding of the compound's chemical behavior. Berredjem et al. (2010) determined the structure of a related compound, 4-phenyl-piperazine-1-sulfonamide, using X-ray crystallography, highlighting the importance of such studies in confirming molecular geometry and intermolecular interactions (Berredjem, Bouasla, Aouf, & Barbey, 2010).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including nucleophilic substitutions, amidation, and sulfonation, depending on the functional groups present. These reactions are pivotal for modifying the compound's structure and tailoring its properties for specific applications. The work of Abbasi et al. (2020) on the synthesis of N-sulfonated derivatives of piperazine showcases the versatility of piperazine derivatives in undergoing chemical modifications to enhance their biological activities (Abbasi, Ijaz, Aziz-Ur-Rehman, Siddiqui, Ali Shah, Shahid, & Fatima, 2020).
Mechanism of Action
Safety and Hazards
The compound is classified as dangerous with hazard statements H315, H318, and H335, indicating that it can cause skin irritation, eye damage, and may cause respiratory irritation . Precautionary measures include wearing protective gloves and eye protection, and in case of skin contact or if it gets in the eyes, rinsing cautiously with water .
properties
IUPAC Name |
[4-(4-butan-2-ylphenyl)sulfonylpiperazin-1-yl]-cyclopropylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3S/c1-3-14(2)15-6-8-17(9-7-15)24(22,23)20-12-10-19(11-13-20)18(21)16-4-5-16/h6-9,14,16H,3-5,10-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCRTUDDLHZQLFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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